3-Methylpiperazine-2,5-dione
3-Methylpiperazine-2,5-dione
3-methylpiperazine-2,5-dione is a member of the class of 2,5-diketopiperazines that is piperazine substituted by oxo groups at positions 2 and 5, and by a methyl group at position 3. It has a role as a Penicillium metabolite.
L-Cyclo(alanylglycyl), also known as cyclo(ala-gly) or L-alanylglycine anhydride, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. L-Cyclo(alanylglycyl) exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, L-cyclo(alanylglycyl) is primarily located in the cytoplasm. Outside of the human body, L-cyclo(alanylglycyl) can be found in cocoa and cocoa products. This makes L-cyclo(alanylglycyl) a potential biomarker for the consumption of this food product.
L-Cyclo(alanylglycyl), also known as cyclo(ala-gly) or L-alanylglycine anhydride, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. L-Cyclo(alanylglycyl) exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, L-cyclo(alanylglycyl) is primarily located in the cytoplasm. Outside of the human body, L-cyclo(alanylglycyl) can be found in cocoa and cocoa products. This makes L-cyclo(alanylglycyl) a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
4526-77-6
VCID:
VC0051597
InChI:
InChI=1S/C5H8N2O2/c1-3-5(9)6-2-4(8)7-3/h3H,2H2,1H3,(H,6,9)(H,7,8)/t3-/m0/s1
SMILES:
CC1C(=O)NCC(=O)N1
Molecular Formula:
C5H8N2O2
Molecular Weight:
128.13 g/mol
3-Methylpiperazine-2,5-dione
CAS No.: 4526-77-6
Reference Standards
VCID: VC0051597
Molecular Formula: C5H8N2O2
Molecular Weight: 128.13 g/mol
CAS No. | 4526-77-6 |
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Product Name | 3-Methylpiperazine-2,5-dione |
Molecular Formula | C5H8N2O2 |
Molecular Weight | 128.13 g/mol |
IUPAC Name | (3S)-3-methylpiperazine-2,5-dione |
Standard InChI | InChI=1S/C5H8N2O2/c1-3-5(9)6-2-4(8)7-3/h3H,2H2,1H3,(H,6,9)(H,7,8)/t3-/m0/s1 |
Standard InChIKey | ICCHEGCKVBMSTF-VKHMYHEASA-N |
Isomeric SMILES | C[C@H]1C(=O)NCC(=O)N1 |
SMILES | CC1C(=O)NCC(=O)N1 |
Canonical SMILES | CC1C(=O)NCC(=O)N1 |
Melting Point | 247°C |
Physical Description | Solid |
Description | 3-methylpiperazine-2,5-dione is a member of the class of 2,5-diketopiperazines that is piperazine substituted by oxo groups at positions 2 and 5, and by a methyl group at position 3. It has a role as a Penicillium metabolite. L-Cyclo(alanylglycyl), also known as cyclo(ala-gly) or L-alanylglycine anhydride, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. L-Cyclo(alanylglycyl) exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, L-cyclo(alanylglycyl) is primarily located in the cytoplasm. Outside of the human body, L-cyclo(alanylglycyl) can be found in cocoa and cocoa products. This makes L-cyclo(alanylglycyl) a potential biomarker for the consumption of this food product. |
Solubility | 250 mg/mL |
Synonyms | (S)-3-Methyl-2,5-piperazinedione; L-3-Methyl-2,5-piperazinedione; Cyclo(L-alanylglycyl); Alanine, cyclic anhydride with glycine; Cyclo(Ala-Gly); Cyclo(Gly-L-Ala); Cyclo(alanylglycine); Cyclo(glycylalanine); N-Glycylalanine cyclic anhydride |
PubChem Compound | 107297 |
Last Modified | Nov 11 2021 |
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